Cas no 2229276-43-9 (O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine)

O-{2-[3-(Trifluoromethyl)-1H-pyrazol-4-yl]propan-2-yl}hydroxylamine is a specialized chemical compound featuring a trifluoromethyl-substituted pyrazole core linked to a hydroxylamine moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the hydroxylamine functionality offers versatile reactivity for further derivatization. Its well-defined molecular architecture ensures consistent performance in nucleophilic or electrophilic transformations. The compound is particularly useful in constructing heterocyclic frameworks, serving as a key intermediate in the synthesis of bioactive molecules. Proper handling under inert conditions is recommended due to potential sensitivity.
O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine structure
2229276-43-9 structure
Product Name:O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
CAS No:2229276-43-9
MF:C7H10F3N3O
MW:209.169011592865
CID:6221191
PubChem ID:165632509
Update Time:2025-10-28

O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
    • 2229276-43-9
    • EN300-1955211
    • O-{2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-yl}hydroxylamine
    • Inchi: 1S/C7H10F3N3O/c1-6(2,14-11)4-3-12-13-5(4)7(8,9)10/h3H,11H2,1-2H3,(H,12,13)
    • InChI Key: XJUYDAGIAAFUKX-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=NN1)C(C)(C)ON)(F)F

Computed Properties

  • Exact Mass: 209.07759644g/mol
  • Monoisotopic Mass: 209.07759644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.9Ų

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Additional information on O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine

Comprehensive Overview of O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2229276-43-9)

The compound O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2229276-43-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of hydroxylamine derivatives, which are known for their versatility in chemical synthesis and biological activity. The presence of a trifluoromethyl group and a pyrazole ring in its structure enhances its stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research.

One of the key reasons for the growing interest in O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine is its potential role in the development of novel drug candidates. Researchers are particularly intrigued by its ability to act as a building block in the synthesis of more complex molecules. The trifluoromethyl group is a common motif in many FDA-approved drugs, as it can improve metabolic stability and bioavailability. This has led to a surge in searches for "trifluoromethyl pyrazole derivatives" and "hydroxylamine applications in drug discovery" across scientific databases and search engines.

In addition to its pharmaceutical potential, O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine has also been explored in the field of agrochemicals. The pyrazole moiety is a well-known pharmacophore in herbicides and insecticides, and the incorporation of a hydroxylamine group could lead to enhanced efficacy. Recent trends in sustainable agriculture have driven inquiries into "eco-friendly agrochemical intermediates" and "pyrazole-based crop protection agents," aligning with the compound's potential applications.

The synthesis of O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structure. These methodologies are frequently searched by chemists looking for "efficient synthesis routes for hydroxylamine derivatives" or "analytical methods for pyrazole compounds."

From a commercial perspective, the demand for O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often under the keywords "high-purity pyrazole intermediates" or "custom trifluoromethyl compounds." Its stability under various conditions makes it a reliable choice for industrial-scale production.

Environmental and safety considerations are also paramount when working with O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity. This aligns with the broader industry focus on "green chemistry principles" and "safe handling of chemical intermediates," which are hot topics in both academic and industrial circles.

In summary, O-{2-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2229276-43-9) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and functional groups make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about "innovative chemical intermediates" and "next-generation therapeutic agents."

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